Cas no 1823233-76-6 (5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE structure
1823233-76-6 structure
Product Name:5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
CAS No:1823233-76-6
MF:C12H14F3N
MW:229.241473674774
CID:5580945
PubChem ID:129971744
Update Time:2023-08-10

5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 5-METHYL-6-(TRIFLUOROMETHYL)-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
    • 1-Naphthalenamine, 1,2,3,4-tetrahydro-5-methyl-6-(trifluoromethyl)-
    • 1823233-76-6
    • 5-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • Y14416
    • 5-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
    • Inchi: 1S/C12H14F3N/c1-7-8-3-2-4-11(16)9(8)5-6-10(7)12(13,14)15/h5-6,11H,2-4,16H2,1H3
    • InChI Key: YYKMHLMVRFBIIT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1C)CCCC2N)(F)F

Computed Properties

  • Exact Mass: 229.10783394g/mol
  • Monoisotopic Mass: 229.10783394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.183±0.06 g/cm3(Predicted)
  • Boiling Point: 268.6±40.0 °C(Predicted)
  • pka: 8.96±0.20(Predicted)
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